1-amino-N-(prop-2-yn-1-yl)cyclopropane-1-carboxamide hydrochloride

• CAS No.: 2624140-78-7
• Molecular Formula: C7H11ClN2O
• Molecular Weight: 174.6

Description

1-amino-N-(prop-2-yn-1-yl)cyclopropane-1-carboxamide hydrochloride is a cyclopropane-containing compound known for its diverse biological activities.

Preparation Methods

The synthesis of 1-amino-N-(prop-2-yn-1-yl)cyclopropane-1-carboxamide hydrochloride typically involves cyclocondensation reactions. One common method includes the reaction of n-(prop-2-yn-1-yl)amine with cyclopropane carboxylic acid derivatives under specific conditions. The reaction mixture is processed, and the organic solvent is removed under reduced pressure. The residue is then dissolved in dry ether, and gaseous hydrochloric acid is passed through to obtain the hydrochloride salt .

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

1-amino-N-(prop-2-yn-1-yl)cyclopropane-1-carboxamide hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group is replaced by other nucleophiles under suitable conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as halides. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

1-amino-N-(prop-2-yn-1-yl)cyclopropane-1-carboxamide hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of various heterocyclic compounds and as a reagent in organic synthesis.

Biology: The compound exhibits biological activities that make it useful in studying biochemical pathways and interactions.

Medicine: It has potential therapeutic applications due to its biological activity, including its use in drug development and pharmacological studies.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of 1-amino-N-(prop-2-yn-1-yl)cyclopropane-1-carboxamide hydrochloride involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

1-amino-N-(prop-2-yn-1-yl)cyclopropane-1-carboxamide hydrochloride can be compared with other cyclopropane-containing compounds, such as:

1-amino-N-(propan-2-yl)cyclopropane-1-carboxamide hydrochloride: Similar in structure but with different substituents, leading to variations in biological activity and chemical reactivity.

N,N-Di(prop-2-yn-1-yl)adamantan-1-amines: These compounds also contain cyclopropane rings but have different functional groups, resulting in distinct properties and applications.

The uniqueness of 1-amino-N-(prop-2-yn-1-yl)cyclopropane-1-carboxamide hydrochloride lies in its specific substituents and the resulting biological activities, making it a valuable compound for various research and industrial applications.